![molecular formula C16H18N2O3 B4923816 5-methyl-3-phenyl-N-(tetrahydro-2-furanylmethyl)-4-isoxazolecarboxamide](/img/structure/B4923816.png)
5-methyl-3-phenyl-N-(tetrahydro-2-furanylmethyl)-4-isoxazolecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-methyl-3-phenyl-N-(tetrahydro-2-furanylmethyl)-4-isoxazolecarboxamide, also known as CTDPX, is a chemical compound that has been studied for its potential use in scientific research.
Mechanism of Action
5-methyl-3-phenyl-N-(tetrahydro-2-furanylmethyl)-4-isoxazolecarboxamide selectively inhibits the activity of a protein kinase called CTD kinase-like factor (CLK), which is involved in the regulation of mRNA processing. By inhibiting CLK, this compound can alter the splicing of specific genes, leading to changes in gene expression and potentially providing insights into the function of these genes.
Biochemical and Physiological Effects
Studies have shown that this compound can alter the splicing of specific genes in cells, leading to changes in gene expression. It has also been shown to have anti-proliferative effects in cancer cells, potentially making it useful in cancer research.
Advantages and Limitations for Lab Experiments
One advantage of 5-methyl-3-phenyl-N-(tetrahydro-2-furanylmethyl)-4-isoxazolecarboxamide is its selectivity for CLK, which allows for the specific inhibition of this kinase without affecting other cellular processes. However, one limitation is that its effects on gene splicing may be cell-type specific, making it important to carefully choose the cell lines used in experiments.
Future Directions
There are several potential future directions for research involving 5-methyl-3-phenyl-N-(tetrahydro-2-furanylmethyl)-4-isoxazolecarboxamide. One area of interest is in studying its effects on gene splicing in different cell types and under different conditions. Additionally, this compound may have potential therapeutic applications in cancer research, and further studies could explore its anti-proliferative effects in more detail. Finally, this compound could be used in combination with other compounds to study the interactions between different signaling pathways in cells.
Synthesis Methods
The synthesis method for 5-methyl-3-phenyl-N-(tetrahydro-2-furanylmethyl)-4-isoxazolecarboxamide involves multiple steps, including the reaction of 5-methyl-3-phenylisoxazole-4-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with tetrahydro-2-furanmethanol to form the corresponding ester, which is then hydrolyzed to form the carboxylic acid. Finally, the carboxylic acid is reacted with N,N-dimethylformamide dimethyl acetal to form this compound.
Scientific Research Applications
5-methyl-3-phenyl-N-(tetrahydro-2-furanylmethyl)-4-isoxazolecarboxamide has been studied for its potential use as a tool compound in scientific research. It has been shown to selectively inhibit the activity of a specific protein kinase, making it useful in studying the function of this kinase in various biological processes.
properties
IUPAC Name |
5-methyl-N-(oxolan-2-ylmethyl)-3-phenyl-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3/c1-11-14(16(19)17-10-13-8-5-9-20-13)15(18-21-11)12-6-3-2-4-7-12/h2-4,6-7,13H,5,8-10H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEHZJBIFOVUGTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)NCC3CCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.